Cas no 2090416-45-6 (3-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-amine)

• Product Name: 3-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-amine
• CAS No: 2090416-45-6
• MF: C₁₀H₁₃ClN₄
• MW: 224.6900203228
• CID: 5290126
• Update Time: 2026-03-10

3-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)-2-methylpropan-1-amine
• Pyrrolo[2,1-f][1,2,4]triazine-7-propanamine, 4-chloro-β-methyl-
• 3-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-amine

• Inchi： 1S/C10H13ClN4/c1-7(5-12)4-8-2-3-9-10(11)13-6-14-15(8)9/h2-3,6-7H,4-5,12H2,1H3
• InChI Key： TYQPOYGDACERBO-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=C(CC(C)CN)N2N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 1.5
• Topological Polar Surface Area: 56.2

Additional information on 3-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-amine

Introduction to 3-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-amine (CAS No. 2090416-45-6)

3-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2090416-45-6, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this compound incorporates a pyrrolo[2,1-f][1,2,4]triazine core, which is a fused tricyclic system featuring nitrogen atoms at key positions. This particular scaffold is known for its ability to interact with biological targets in diverse ways, making it a valuable candidate for further exploration in medicinal chemistry.

The presence of a 4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl moiety in the molecular structure adds another layer of complexity and potential functionality. The chlorine substituent at the 4-position can serve as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties. Additionally, the triazine ring system is well-documented for its role in various pharmacological applications, including antiviral, anticancer, and anti-inflammatory agents. The combination of these features makes 3-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-amine a compelling subject for research.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The pyrrolo[2,1-f][1,2,4]triazine scaffold has been particularly studied for its ability to modulate enzyme activity and receptor binding. For instance, studies have shown that derivatives of this scaffold can exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are often implicated in various diseases. The amine functional group at the 2-position of the molecule provides a site for further derivatization, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.

The synthesis of 3-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro substituent into the pyrrolo[2,1-f][1,2,4]triazine ring is a critical step that must be carefully managed to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the tricyclic core efficiently. These methods not only enhance the synthetic pathway but also improve the overall quality of the final product.

The biological evaluation of 3-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-amine has revealed intriguing findings that warrant further investigation. Preclinical studies have demonstrated that this compound exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, preliminary data suggest that it may have potential applications in treating inflammatory disorders by modulating cytokine production and immune cell function. These observations highlight the therapeutic promise of this molecule and justify its continued development.

The structural features of 3-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-amine make it an attractive scaffold for drug discovery efforts. The presence of multiple nitrogen atoms provides opportunities for hydrogen bonding interactions with biological targets, while the chlorine atom offers a site for further functionalization through nucleophilic substitution or metal-catalyzed coupling reactions. These attributes enable medicinal chemists to design derivatives with enhanced binding affinity and selectivity. Furthermore，the propanamidine side chain contributes to solubility and bioavailability considerations during drug development.

In conclusion，3-{4-chloropyrrolo[2，f][12，f}triainzinc 7 - yl} - 22 - methylpropan - l - amine (CAS No。20904。16 - 45 - 6) is a structurally complex organic compound with significant potential in pharmaceutical research。Its unique scaffold，comprising a pyrrolo\[21。f\)[12。f}triainzinc core，along with functional groups such as chlorine and amine，makes it an intriguing candidate for further exploration。Recent studies have highlighted its biological activities，particularly in cancer therapy and inflammation modulation，underscoring its therapeutic promise。With continued research and development，this compound could emerge as a valuable asset in addressing unmet medical needs。